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Compound of Interest

Compound Name: alpha-Ionone

Cat. No.: B122830 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling of chemical reagents is paramount. This guide provides immediate, essential

safety and logistical information for the proper management of alpha-Ionone, a common

fragrance ingredient, from receipt to disposal. Adherence to these procedures will foster a

secure and compliant laboratory environment.

Alpha-Ionone is a combustible liquid that can cause skin and eye irritation and may lead to

sensitization upon contact or inhalation.[1][2] Therefore, proper personal protective equipment

(PPE) and handling protocols are critical to mitigate risks.

Physical and Chemical Properties
Understanding the properties of alpha-Ionone is the first step toward safe handling.
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Property Value

CAS Number 127-41-3

EC Number 204-841-6

Molecular Formula C₁₃H₂₀O

Molecular Weight 192.30 g/mol

Appearance Light yellow liquid

Odor Characteristic

Boiling Point 250 °C (calculated)

Flash Point 110 °C

Density 0.922 g/cm³ at 20 °C

Vapor Pressure 0.0361 hPa at 25 °C

Solubility in Water Insoluble

log KOW 3.896

Bioaccumulation (BCF) 161

Sources:[2][3][4][5][6]

Toxicological Data
Endpoint Value Species

LD50 Oral 4590 mg/kg Rat

LD50 Dermal >5000 mg/kg Rabbit

Source:[7]

Operational Plan: Handling and Disposal
A systematic approach to handling and disposal is crucial for safety and regulatory compliance.
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Receiving and Storage
Inspection: Upon receipt, inspect containers for leaks or damage. Ensure they are clearly

labeled.[1]

Storage Location: Store in a cool, dry, well-ventilated area away from sources of ignition and

incompatible materials such as strong oxidizing agents.[1][8][9]

Containers: Keep containers tightly closed and store in the original or a compatible container.

[1][8]

Engineering Controls and Personal Protective
Equipment (PPE)
To minimize exposure, a combination of engineering controls and PPE is required.

Ventilation: Use in a well-ventilated area. Showers, eyewash stations, and ventilation

systems should be readily available.[1][10]

Personal Protective Equipment: The following PPE must be worn when handling alpha-
Ionone:
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PPE Category Specification

Eye/Face Protection

Chemical safety goggles are recommended.[8]

If there is a splash hazard, a face shield should

also be worn. Eye and face protection should

comply with OSHA's regulations in 29 CFR

1910.133 or European Standard EN166.[9]

Hand Protection

Chemical-resistant gloves must be worn.[8]

Inspect gloves for integrity before use. Use

proper glove removal technique to avoid skin

contact.[2] Dispose of contaminated gloves after

use in accordance with good laboratory

practices and applicable laws.[2]

Skin and Body Protection

Wear a lab coat, overalls, or a complete suit

protecting against chemicals.[1][2] An apron

may also be necessary.[1] The type of protective

equipment must be selected based on the

concentration and amount of the dangerous

substance at the specific workplace.[2] Do not

allow clothing wet with the material to stay in

contact with skin.[1]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, a NIOSH/MSHA approved

respirator should be worn.[10] For high airborne

concentrations, a positive-pressure supplied air

respirator may be required.[10] Respiratory

protection must be provided in accordance with

current local regulations.[10] A NIOSH-approved

air-purifying respirator with an organic vapor

cartridge may be permissible under certain

circumstances where airborne concentrations

are expected to exceed exposure limits.[10]

Safe Handling Procedures
Avoid all personal contact, including inhalation of vapor or mist.[1][2]
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Wash hands thoroughly after handling, before breaks, and at the end of the workday.[2]

Keep away from food, drink, and animal feedingstuffs.[3][4]

Use only non-sparking tools and take precautionary measures against static discharge.[10]

Spill Management
Immediate Actions: Evacuate the area and move upwind if necessary.[1] Eliminate all ignition

sources.

Containment: Prevent the spill from entering drains or waterways.[1] Contain and absorb the

spill with inert material such as sand, earth, or vermiculite.[1]

Cleanup: Wear appropriate PPE, including respiratory protection.[1] Collect the absorbed

material and place it in a suitable, closed container for disposal as hazardous waste.[2]

Ventilation: Ventilate the affected area.[3][4]

Disposal Plan
Waste Classification: Alpha-Ionone and its container must be disposed of as hazardous

waste.[1]

Procedure: All waste must be handled in accordance with local, state, and federal

regulations.[1] Consult with your institution's environmental health and safety office or a

licensed professional waste disposal service.

Containers: Do not reuse empty containers as they may still present a chemical hazard.[1]

Contaminated packaging should be handled in the same way as the substance itself.[3]

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling and disposal of

alpha-Ionone in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.cdhfinechemical.com/images/product/msds/19_1276231281_A-IONONE-CASNO-127-41-3-MSDS.pdf
https://www.carlroth.com/medias/SDB-3950-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDgzNDl8YXBwbGljYXRpb24vcGRmfGFHUmlMMmhqT1M4NU1UZ3lNamN3TVRJNE1UVTRMMU5FUWw4ek9UVXdYMGRDWDBWT0xuQmtaZ3w4N2M3ZTkwNGE0NGI1OWMwNzc2MGQ0NzU2MThiOThhYjU4NzlhNDYzYzRjNGJmYWJmZDJmZmFmYmQyM2UwNmI4
https://www.carlroth.com/medias/SDB-3950-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDg5Mzh8YXBwbGljYXRpb24vcGRmfGFEZzBMMmd4Wmk4NU1qQTJOamd6TWpjeE1UazRMMU5FUWw4ek9UVXdYMFJGWDBWT0xuQmtaZ3xmNzk2MDc1MGMxNTBmMmVhZDc3MWRjYmNmNWZhNzRlYTljN2MwYWVjOTI5NjRkODYwMWU2YzU5OWU5NGMzNmRl
https://shop.perfumersapprentice.com/msds/7680.pdf
https://datasheets.scbt.com/sc-239157.pdf
https://datasheets.scbt.com/sc-239157.pdf
https://datasheets.scbt.com/sc-239157.pdf
https://datasheets.scbt.com/sc-239157.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1276231281_A-IONONE-CASNO-127-41-3-MSDS.pdf
https://www.carlroth.com/medias/SDB-3950-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDgzNDl8YXBwbGljYXRpb24vcGRmfGFHUmlMMmhqT1M4NU1UZ3lNamN3TVRJNE1UVTRMMU5FUWw4ek9UVXdYMGRDWDBWT0xuQmtaZ3w4N2M3ZTkwNGE0NGI1OWMwNzc2MGQ0NzU2MThiOThhYjU4NzlhNDYzYzRjNGJmYWJmZDJmZmFmYmQyM2UwNmI4
https://www.carlroth.com/medias/SDB-3950-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDg5Mzh8YXBwbGljYXRpb24vcGRmfGFEZzBMMmd4Wmk4NU1qQTJOamd6TWpjeE1UazRMMU5FUWw4ek9UVXdYMFJGWDBWT0xuQmtaZ3xmNzk2MDc1MGMxNTBmMmVhZDc3MWRjYmNmNWZhNzRlYTljN2MwYWVjOTI5NjRkODYwMWU2YzU5OWU5NGMzNmRl
https://www.benchchem.com/product/b122830?utm_src=pdf-body
https://datasheets.scbt.com/sc-239157.pdf
https://datasheets.scbt.com/sc-239157.pdf
https://datasheets.scbt.com/sc-239157.pdf
https://www.carlroth.com/medias/SDB-3950-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDgzNDl8YXBwbGljYXRpb24vcGRmfGFHUmlMMmhqT1M4NU1UZ3lNamN3TVRJNE1UVTRMMU5FUWw4ek9UVXdYMGRDWDBWT0xuQmtaZ3w4N2M3ZTkwNGE0NGI1OWMwNzc2MGQ0NzU2MThiOThhYjU4NzlhNDYzYzRjNGJmYWJmZDJmZmFmYmQyM2UwNmI4
https://www.benchchem.com/product/b122830?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Receive Alpha-Ionone

Inspect Container for Leaks/Damage

Store in Cool, Dry, Ventilated Area

Prepare for Handling

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Perform Experiment in Ventilated Hood

Spill Occurs

Generate Waste
(Used material, contaminated items)

Execute Spill Cleanup Protocol

Segregate Waste into Labeled,
Closed Hazardous Waste Container

Dispose of Hazardous Waste
(Follow Institutional & Local Regulations)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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